molecular formula C21H19ClN2O4 B214820 N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide

N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide

Cat. No. B214820
M. Wt: 398.8 g/mol
InChI Key: BEZUUMGTNPVKCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide, also known as CI-994, is a small molecule inhibitor of histone deacetylases (HDACs). It has been shown to have potential therapeutic applications in cancer, neurodegenerative diseases, and viral infections.

Mechanism of Action

N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide works by inhibiting the activity of HDACs, which are enzymes that remove acetyl groups from histones, leading to chromatin condensation and gene repression. By inhibiting HDAC activity, N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide leads to increased acetylation of histones, leading to chromatin relaxation and gene activation. This results in the induction of cell cycle arrest, apoptosis, and differentiation in cancer cells, as well as the improvement of cognitive function and reduction of neurodegeneration in animal models of neurodegenerative diseases.
Biochemical and Physiological Effects:
N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide has been shown to have several biochemical and physiological effects. In cancer cells, it induces cell cycle arrest, apoptosis, and differentiation. In animal models of neurodegenerative diseases, it improves cognitive function and reduces neurodegeneration. In addition, N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide has been shown to enhance the efficacy of other chemotherapeutic agents, such as cisplatin and gemcitabine.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide in lab experiments is that it has been extensively studied and has a well-established mechanism of action. In addition, it has been shown to have potential therapeutic applications in cancer, neurodegenerative diseases, and viral infections. However, one limitation of using N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide in lab experiments is that it has a relatively low yield in the synthesis process, which can make it difficult to obtain large quantities of the compound.

Future Directions

There are several future directions for the study of N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide. One direction is to further investigate its potential therapeutic applications in cancer, neurodegenerative diseases, and viral infections. Another direction is to explore its potential use in combination with other chemotherapeutic agents to enhance their efficacy. Finally, future studies could investigate the development of more efficient synthesis methods for N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide to increase the yield of the compound.

Synthesis Methods

N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide can be synthesized using a multi-step process that involves the reaction of 2-chloro-4-nitroaniline with 3-isopropoxybenzoyl chloride to form 2-chloro-4-[(3-isopropoxybenzoyl)amino]aniline. This intermediate is then reacted with furfurylamine to form N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide. The overall yield of this synthesis method is approximately 20%.

Scientific Research Applications

N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide has been extensively studied for its potential therapeutic applications in cancer. It has been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cells. In addition, N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide has been shown to enhance the efficacy of other chemotherapeutic agents, such as cisplatin and gemcitabine. N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide has also been studied for its potential therapeutic applications in neurodegenerative diseases, such as Alzheimer's disease and Huntington's disease. It has been shown to improve cognitive function and reduce neurodegeneration in animal models of these diseases. Finally, N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide has been studied for its potential antiviral activity against HIV and other viruses.

properties

Product Name

N-{2-chloro-4-[(3-isopropoxybenzoyl)amino]phenyl}-2-furamide

Molecular Formula

C21H19ClN2O4

Molecular Weight

398.8 g/mol

IUPAC Name

N-[2-chloro-4-[(3-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide

InChI

InChI=1S/C21H19ClN2O4/c1-13(2)28-16-6-3-5-14(11-16)20(25)23-15-8-9-18(17(22)12-15)24-21(26)19-7-4-10-27-19/h3-13H,1-2H3,(H,23,25)(H,24,26)

InChI Key

BEZUUMGTNPVKCM-UHFFFAOYSA-N

SMILES

CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CO3)Cl

Canonical SMILES

CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CO3)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.